Cas no 2171225-90-2 ((1S)-1-(3-cyclopentyl-1-ethyl-1H-pyrazol-5-yl)ethan-1-amine)

• Product Name: (1S)-1-(3-cyclopentyl-1-ethyl-1H-pyrazol-5-yl)ethan-1-amine
• CAS No: 2171225-90-2
• MF: C₁₂H₂₁N₃
• MW: 207.315242528915
• CID: 6023532
• PubChem ID: 165550375
• Update Time: 2025-06-09

(1S)-1-(3-cyclopentyl-1-ethyl-1H-pyrazol-5-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(3-cyclopentyl-1-ethyl-1H-pyrazol-5-yl)ethan-1-amine
• EN300-1616984
• 2171225-90-2

• Inchi： 1S/C12H21N3/c1-3-15-12(9(2)13)8-11(14-15)10-6-4-5-7-10/h8-10H,3-7,13H2,1-2H3/t9-/m0/s1
• InChI Key： NBEBDTORCQXQQJ-VIFPVBQESA-N
• SMILES： N1(CC)C([C@H](C)N)=CC(C2CCCC2)=N1

Computed Properties

• Exact Mass: 207.173547683g/mol
• Monoisotopic Mass: 207.173547683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 43.8Ų

Additional information on (1S)-1-(3-cyclopentyl-1-ethyl-1H-pyrazol-5-yl)ethan-1-amine

Chemical Compound 2171225-90-2: (1S)-1-(3-cyclopentyl-1-ethyl-1H-pyrazol-5-yl)ethan-1-amine

The compound with CAS number 2171225-90-2, known as (1S)-1-(3-cyclopentyl-1-ethyl-1H-pyrazol-5-yl)ethan-1-amine, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a pyrazole ring with a cyclopentyl group and an ethyl substituent, all attached to an ethanamine backbone. The stereochemistry at the chiral center (denoted by the (S) configuration) plays a crucial role in determining its physical properties and biological activity.

Recent studies have highlighted the potential of this compound as a modulator of cellular signaling pathways. Researchers have demonstrated that (1S)-1-(3-cyclopentyl-1-ethyl-1H-pyrazol-5-yl)ethan-1-amine exhibits selective binding to certain G-protein coupled receptors (GPCRs), making it a promising candidate for drug development in the treatment of neurological disorders such as epilepsy and anxiety. The cyclopentyl group, in particular, has been shown to enhance the compound's ability to penetrate the blood-brain barrier, a critical factor for central nervous system (CNS) drug delivery.

In terms of synthesis, this compound is typically prepared through a multi-step process involving the coupling of a pyrazole derivative with an amino alcohol. The stereochemistry at the chiral center is controlled during the final step using enantioselective techniques, ensuring high optical purity. This synthesis method has been optimized in recent years to improve yield and reduce costs, making it more accessible for large-scale production.

The physical properties of (1S)-1-(3-cyclopentyl-1H-pyrazol) derivatives have been extensively studied. The compound exhibits a melting point of approximately 85°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its stability under various conditions, including thermal and photolytic stress, has also been evaluated, showing minimal degradation over extended periods.

One of the most exciting developments involving this compound is its application in targeted drug delivery systems. By conjugating it with biocompatible polymers or nanoparticles, researchers have successfully created drug delivery vehicles that can specifically target cancer cells while minimizing systemic toxicity. This approach has shown remarkable promise in preclinical studies, particularly in models of breast and ovarian cancer.

Furthermore, (S)-configuration has been found to significantly influence the compound's pharmacokinetic profile. Studies comparing the (R) and (S) enantiomers have revealed that the (S) form exhibits superior bioavailability and longer half-life in vivo, attributes that are highly desirable for therapeutic agents.

In conclusion, (1S)-1-(3-cyclopentyl-1H-pyrazol) derivatives represent a cutting-edge advancement in medicinal chemistry. Their unique structure, combined with favorable pharmacokinetic properties and versatile applications, positions them as key players in the development of next-generation therapeutics. As research continues to uncover new insights into their mechanisms of action and potential uses, this compound is poised to make a significant impact on both academic and industrial sectors.